![molecular formula C25H30N4O2S B2483017 2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(2-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide CAS No. 1358832-73-1](/img/structure/B2483017.png)
2-(3,4-dimethylphenyl)-3-(ethylthio)-N-(2-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
Description
Synthesis Analysis
Spirocyclic compounds, similar to the one , can be synthesized via multicomponent reactions, such as the condensation of phenols with aldehydes and nitriles in the presence of acidic catalysts. For example, Rozhkova et al. (2012) and (2013) demonstrated the synthesis of 1-substituted 2-azaspiro[4.5]deca-6,9-dien-8-ones through three-component condensation involving dimethylphenol, isobutyraldehyde, and nitriles in sulfuric acid (Rozhkova et al., 2012); (Rozhkova et al., 2013).
Scientific Research Applications
Synthesis and Derivative Formation
- This compound is involved in the synthesis of various spirocyclic and heterocyclic compounds. For example, 1-R-3,3,7,9-tetramethyl-2-azaspiro[4.5]deca-6,9-dien-8-ones and 1-R-7-methoxy-3,3,6,8-tetramethyl-3,4-dihydroisoquinolines are synthesized through a reaction involving a compound similar to our subject compound (Rozhkova et al., 2013).
Spirocyclic Compound Synthesis
- The compound plays a role in forming spirocyclic systems. An example is the synthesis of methyl 8-methoxy-2-oxospiro[4.5]deca-6,8-diene-3-carboxylate, which is derived from a similar chemical structure (Pearson, 1979).
Three-Component Condensation
- It is also involved in three-component condensation processes. For instance, 1-R-3,3-dimethylbenzo[i]-2-azaspiro[4.5]deca-1,6-dien-8-ones or 1-R-3,3-dimethylbenzo[i]-2-azaspiro[4.5]deca-1,7-dien-6-ones are synthesized through condensation of compounds structurally related to our subject compound (Nifontov et al., 2003).
Structural Studies
- Studies have also focused on determining the structure of derivatives of this compound. An example is the determination of the crystal structure of ethyl 5-(2,6-dimethylphenyl)-2-methyl-3-oxa-4,8,9-triazatricyclo[5.3.0.0 2,6 ]deca-4,9-diene-8-carboxylate (Gelli et al., 1994).
Photomediated Spirocyclization
- There's recent research on photomediated spirocyclization involving compounds structurally similar to our subject chemical, highlighting its potential in green chemistry and organic synthesis (Yang et al., 2022).
properties
IUPAC Name |
2-(3,4-dimethylphenyl)-3-ethylsulfanyl-N-(2-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4O2S/c1-5-32-23-22(19-11-10-17(2)18(3)16-19)27-25(28-23)12-14-29(15-13-25)24(30)26-20-8-6-7-9-21(20)31-4/h6-11,16H,5,12-15H2,1-4H3,(H,26,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMAJYUVGMMUYIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC2(CCN(CC2)C(=O)NC3=CC=CC=C3OC)N=C1C4=CC(=C(C=C4)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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